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Compound of Interest

Compound Name: [D-Asn5]-Oxytocin

Cat. No.: B12421045

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

[D-Asn5]-Oxytocin is a synthetic analog of the neuropeptide hormone oxytocin, where the L-

asparagine residue at position 5 is replaced with its D-stereoisomer. This modification

significantly alters its pharmacological profile. The bulk of available data on this compound

originates from its initial synthesis and characterization in 1966. Published research on its

application in contemporary animal models for behavioral or complex physiological studies is

notably scarce. Therefore, these notes primarily summarize the foundational pharmacological

data and provide protocols based on classic bioassays rather than established modern animal

model applications.

Application Notes
Chemical and Physical Properties

Sequence: CYIQ-[D-Asn]-CPLG-NH2 (Disulfide bridge: Cys1-Cys6)

CAS Number: 5754-53-0
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Molecular Formula: C43H66N12O12S2

Molecular Weight: 1007.19 g/mol

Appearance: Typically a white to off-white powder.

Solubility: Soluble in water and academic solvents. For in vivo use, sterile saline or an

appropriate buffer is recommended.

Pharmacological Profile
[D-Asn5]-Oxytocin is characterized as a weak partial agonist of the oxytocin receptor.

Oxytocic Activity: It possesses very low specific activity in inducing uterine contractions

compared to native oxytocin.[1] However, cumulative dose-response studies have shown

that it has an intrinsic activity similar to oxytocin, indicating that while it binds to the receptor

and elicits a response, its potency is substantially lower.[2][3][4]

Vasodepressor Activity: Its effect on blood pressure (avian vasodepressor assay) is also

markedly reduced compared to oxytocin.[1]

Milk Ejection Activity: The potency in stimulating milk ejection is significantly lower than that

of oxytocin.[1]

Receptor Interaction: The substitution of the L-Asn5 with a D-Asn5 residue is a critical

modification. The asparagine residue at position 5 is crucial for the biological activity of

oxytocin agonists. Alterations at this position often lead to a dramatic loss of potency.[5] This

makes [D-Asn5]-Oxytocin a useful tool for structure-activity relationship (SAR) studies

investigating the specific conformational requirements of the oxytocin receptor.

Mechanism of Action
Like oxytocin, [D-Asn5]-Oxytocin exerts its effects by binding to the oxytocin receptor (OTR),

a G-protein coupled receptor (GPCR). The canonical signaling pathway involves the activation

of Gq/11 proteins, leading to the stimulation of phospholipase C (PLC). This cascade results in

the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which subsequently

increase intracellular calcium levels and activate protein kinase C (PKC), respectively. As a
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weak partial agonist, [D-Asn5]-Oxytocin activates this pathway but with a much lower efficacy

than the endogenous ligand.
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Animal Preparation

Experimental Procedure

Data Analysis

Select female rat
(120-150g) in natural estrus

Anesthetize with urethane

Cannulate trachea and
 one carotid artery

Expose one uterine horn
 via abdominal incision

Record blood pressure
 via mercury manometer

Suspend uterine horn in
 a bath of Ringer's solution (32°C)

Attach uterine horn to a
 frontal writing lever to record contractions

Administer test substance
(e.g., [D-Asn5]-Oxytocin)

intravenously

Record the amplitude and
 frequency of uterine contractions

Compare response to a
 known standard (Oxytocin)

Generate dose-response curve

Calculate relative potency
compared to standard

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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